Cas no 1333256-43-1 (6-Bromo-2-methyl-4-(piperazin-1-yl)quinoline Hydrochloride)

6-Bromo-2-methyl-4-(piperazin-1-yl)quinoline Hydrochloride is a synthetic quinoline derivative with a bromo substituent at the 6-position and a piperazine moiety at the 4-position. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in the development of bioactive molecules. The hydrochloride salt enhances solubility, facilitating its use in aqueous-based research applications. Its structural features make it a versatile intermediate for further functionalization, particularly in the synthesis of compounds targeting CNS or antimicrobial pathways. The product is characterized by high purity and stability, ensuring reliability in experimental settings. Its well-defined molecular structure supports precise structure-activity relationship studies.

6-Bromo-2-methyl-4-(piperazin-1-yl)quinoline Hydrochloride structure

1333256-43-1 structure

Product Name:6-Bromo-2-methyl-4-(piperazin-1-yl)quinoline Hydrochloride

CAS No:1333256-43-1

MF:C₁₄H₁₇BrClN₃

MW:342.66188120842

MDL:MFCD20036778

CID:3168215

PubChem ID:86767511

Update Time:2025-05-27

6-Bromo-2-methyl-4-(piperazin-1-yl)quinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-methyl-4-(piperazin-1-yl)quinoline Hydrochloride
- MFCD20036778
- 6-bromo-2-methyl-4-piperazin-1-ylquinoline;hydrochloride
- 1333256-43-1
- MDL： MFCD20036778
- Inchi： 1S/C14H16BrN3.ClH/c1-10-8-14(18-6-4-16-5-7-18)12-9-11(15)2-3-13(12)17-10;/h2-3,8-9,16H,4-7H2,1H3;1H
- InChI Key： DDECCUBVQULTGG-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C(C=1)=C(C=C(C)N=2)N1CCNCC1.Cl

Computed Properties

Exact Mass: 341.02944Da
Monoisotopic Mass: 341.02944Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 280
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.2Å²

6-Bromo-2-methyl-4-(piperazin-1-yl)quinoline Hydrochloride Pricemore >>

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